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Application Note: Determination of Nitrovin in
Feeds by Reversed-Phase LC-UV

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nitrovin

CAS No.: 804-36-4

Cat. No.: S562261

Method Principle: This method determines Nitrovin in animal feeds using reversed-phase liquid
chromatography with a UV detector. The sample is extracted with an organic solvent mixture and purified

via solid-phase extraction (SPE) to remove interfering matrix components before analysis [1].

Materials and Methods

Standards and Reagents

Nitrovin standard: Purified from crude product using ethylene glycol monoethyl ether [1].
Extraction solution: Dimethyl formamide, acetonitrile, and methanol in a ratio of 50:25:25 (viviv) [1].

Mobile phase: Acetonitrile and 0.1% formic acid solution (v/v) in a ratio of 50:50 (v/v) [1].
Use HPLC-grade solvents and ultrapure water.

Instrumentation and Equipment

e Liquid Chromatograph: Equipped with a binary or quaternary pump and an autosampler.

e Detector: Ultraviolet (UV) detector set to 378 nm [1].

¢ Analytical Column: Reverse-phase C18 column. The original study did not specify column
dimensions [1].

¢ Solid-Phase Extraction (SPE) system for sample clean-up.
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e SPE Cartridge: Reversed-phase SPE cartridge [1].

Experimental Procedure

Sample Preparation Workflow

The sample preparation and analysis process is illustrated below.
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Chromatographic Conditions
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The table below details the operational parameters for the liquid chromatography system.

Parameter Specification

Detection Wavelength 378 nm [1]

Mobile Phase Acetonitrile : 0.1% Formic Acid (50:50, v/v) [1]
Flow Rate 1.2 mL min—1[1]

Injection Volume Not specified in search results

Column Temperature Not specified in search results

Preparation of Standard and Calibration Solutions

e Accurately weigh a purified Nitrovin standard.

¢ Dissolve and dilute with an appropriate solvent to prepare a stock standard solution.

o Serially dilute the stock solution to prepare a series of working standard solutions for constructing the
calibration curve.

Method Validation

The method was validated with the following performance characteristics, as reported in the original study

[1]:

Validation Parameter Result

Limit of Detection (LOD) 0.05 mg kg™t

Limit of Quantification (LOQ) 0.2 mg kg?

Linearity Satisfactory (specific range not provided)
Recovery Satisfactory
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Validation Parameter

Precision (Repeatability)

Trueness

Selectivity

Discussion and Notes

Result

Precise repeatability confirmed

Satisfactory

Satisfactory selectivity achieved

e Wavelength Selection: The 378 nm wavelength corresponds to the absorption maximum of
Nitrovin, ensuring high detection sensitivity [1].

e Sample Clean-up: The use of reversed-phase SPE is critical for removing co-extracted matrix
components from the complex feed sample, which helps protect the analytical column and reduces

background interference [1].

¢ Regulatory Context: It is important to note that the use of Nitrovin in food-producing animals is
banned in many regions. This method was developed in the context of monitoring and enforcing this

ban [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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